Cas no 2138117-07-2 (2-cyclohexylazetidine hydrochloride)

• Product Name: 2-cyclohexylazetidine hydrochloride
• CAS No: 2138117-07-2
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 4640713
• PubChem ID: 132353951
• Update Time: 2025-06-09

2-cyclohexylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexylazetidine hydrochloride

• Inchi： 1S/C9H17N.ClH/c1-2-4-8(5-3-1)9-6-7-10-9;/h8-10H,1-7H2;1H
• InChI Key： OVBKJGLLUOFTOJ-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)NCC1.Cl

Additional information on 2-cyclohexylazetidine hydrochloride

Recent Advances in the Study of 2-cyclohexylazetidine hydrochloride (CAS: 2138117-07-2)

The compound 2-cyclohexylazetidine hydrochloride (CAS: 2138117-07-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its azetidine ring and cyclohexyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for 2-cyclohexylazetidine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a novel catalytic system that minimized side reactions, which is critical for large-scale pharmaceutical production. This advancement addresses previous challenges associated with the compound's synthesis, paving the way for further preclinical and clinical studies.

Pharmacological evaluations of 2-cyclohexylazetidine hydrochloride have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro and in vivo studies indicate that the compound exhibits high affinity for specific neurotransmitter receptors, suggesting possible applications in neuropsychiatric disorders such as depression and anxiety. Notably, a recent preclinical trial reported significant anxiolytic effects in rodent models, with minimal adverse effects compared to existing therapeutics. These findings highlight the compound's potential as a safer alternative to current treatments.

Another promising avenue of research explores the compound's role in pain management. Preliminary data from a 2024 study suggest that 2-cyclohexylazetidine hydrochloride may act as a potent analgesic by targeting specific pain pathways. The study, conducted by a team at a leading pharmaceutical research institute, utilized advanced molecular docking techniques to elucidate the compound's interaction with pain-related receptors. These insights could lead to the development of novel pain-relief medications with reduced side-effect profiles.

Despite these advancements, challenges remain in fully understanding the compound's pharmacokinetics and long-term safety. Ongoing research aims to address these gaps, with particular focus on metabolic stability and potential drug-drug interactions. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) provided valuable data on the compound's absorption, distribution, and elimination profiles, which will inform future clinical trial designs.

In conclusion, 2-cyclohexylazetidine hydrochloride (CAS: 2138117-07-2) represents a promising candidate for multiple therapeutic applications. Recent breakthroughs in synthesis, pharmacological characterization, and mechanistic studies have significantly advanced our understanding of this compound. However, further research is needed to fully realize its clinical potential. The coming years are likely to see increased investment in this area, as pharmaceutical companies and academic researchers alike recognize the compound's unique properties and therapeutic promise.